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Compound of Interest

Compound Name:
(R)-2-Amino-2-cyclobutylacetic

acid

CAS No.: 49607-10-5

Cat. No.: B1387340

Get Quote

(R)-2-Amino-2-cyclobutylacetic acid, identified by its CAS number 49607-10-5, is a non-

proteinogenic α-amino acid that has garnered significant attention in the fields of medicinal

chemistry and drug discovery. As a chiral building block, its defining feature is the cyclobutyl

ring attached to the α-carbon. This structural element imparts a high degree of conformational

rigidity, a desirable trait in the design of novel therapeutics.[1][2] Unlike flexible aliphatic chains,

the constrained nature of the cyclobutyl moiety can lock a molecule into a specific three-

dimensional orientation, potentially enhancing its binding affinity and selectivity for biological

targets like enzymes and receptors.[2][3]

This guide offers a comprehensive technical overview of (R)-2-Amino-2-cyclobutylacetic
acid, delving into its chemical properties, stereoselective synthesis, analytical characterization,

and applications. The focus is on providing field-proven insights and the causal reasoning

behind experimental choices, empowering researchers to effectively leverage this versatile

scaffold in their work.
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A precise understanding of a compound's fundamental properties is the bedrock of its

successful application in research and development. The key characteristics of (R)-2-Amino-2-
cyclobutylacetic acid are summarized below.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Synthesis and Enantioselective Control: Crafting
the Chiral Architecture
The biological activity of chiral molecules is often confined to a single enantiomer.

Consequently, the development of stereoselective synthetic routes to produce the desired (R)-

enantiomer of 2-amino-2-cyclobutylacetic acid is of paramount importance.[2][7] Direct

synthesis of the enantiomerically pure form is preferable to racemic synthesis followed by

resolution, as it is a more efficient and economical process.

Several strategies have been developed for the asymmetric synthesis of cyclobutane-

containing amino acids.[3][7][8] One of the most effective modern approaches involves

photocatalytic [2+2] cycloaddition reactions to form the core cyclobutane ring.[3] Another

established method is the enzymatic desymmetrization of meso diesters, which can yield

enantiomerically enriched precursors that are then converted to the final amino acid.[3]

Below is a conceptual workflow illustrating a general strategy for the enantioselective synthesis

of β-amino acid derivatives, which can be adapted for α-amino acids like our topic compound.

The key is the use of a chiral catalyst or auxiliary to control the stereochemical outcome.[9][10]
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Conceptual workflow for enantioselective synthesis.

Protocol: Chiral Resolution via Diastereomeric Salt
Formation
Should a racemic mixture of 2-amino-2-cyclobutylacetic acid be synthesized, chiral resolution is

a necessary subsequent step. This process separates the two enantiomers. A classic and

reliable method is the formation of diastereomeric salts using a chiral resolving agent.

Dissolution: Dissolve the racemic amino acid in a suitable solvent (e.g., methanol or

ethanol).

Addition of Resolving Agent: Add an equimolar amount of a chiral resolving agent, such as a

chiral acid (e.g., tartaric acid) or a chiral base (e.g., brucine).[11] This reaction forms a

mixture of two diastereomeric salts.

Fractional Crystallization: The two diastereomers will have different solubilities. Exploit this

by carefully controlling temperature and solvent concentration to selectively crystallize one

diastereomer out of the solution.

Isolation: Isolate the crystallized diastereomer by filtration.

Liberation of Enantiomer: Treat the isolated diastereomeric salt with an acid or base to break

the salt bond, liberating the enantiomerically pure amino acid.
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Purification: Purify the final product through recrystallization or chromatography.

Enantiomeric Purity Analysis: Confirm the enantiomeric excess (ee) of the final product using

a validated chiral HPLC method.

Analytical Characterization: A Self-Validating
System
Rigorous analytical characterization is non-negotiable to ensure the identity, purity, and

stereochemical integrity of (R)-2-Amino-2-cyclobutylacetic acid. A multi-technique approach

provides a self-validating system where each analysis corroborates the others.
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Workflow for comprehensive analytical validation.

Key Analytical Techniques
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is used to confirm the molecular structure. Key

signals include a multiplet for the protons on the cyclobutyl ring, a distinct signal for the α-

proton, and a broad signal for the amine protons which is exchangeable with D₂O.[12]

¹³C NMR: This technique confirms the carbon backbone of the molecule, showing distinct

signals for the carboxylic acid carbon, the α-carbon, and the carbons of the cyclobutyl ring.
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Mass Spectrometry (MS): Mass spectrometry is employed to confirm the molecular weight of

the compound.[13] High-resolution mass spectrometry (HRMS) can provide the exact

molecular formula, offering a high degree of confidence in the compound's identity.

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the key functional

groups.[13][14] Characteristic absorption bands include a broad O-H stretch from the

carboxylic acid, N-H stretching from the amino group, and a strong C=O stretch from the

carbonyl group.

Protocol: Chiral HPLC for Enantiomeric Purity
The determination of enantiomeric purity is the most critical analytical test for a chiral

compound. High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase

(CSP) is the gold standard method.[15][16]

Derivatization (If Necessary): To improve chromatographic separation and detection, the

amino acid may be derivatized. A common method involves reacting the primary amine with

o-phthalaldehyde (OPA) or 9-fluorenylmethyl chloroformate (FMOC).[17]

Column Selection: Choose an appropriate chiral stationary phase. Columns based on

cyclodextrins or crown ethers are often effective for separating amino acid enantiomers.[18]

[19]

Mobile Phase Optimization: Develop a mobile phase, typically a mixture of an organic

solvent (e.g., acetonitrile, methanol) and a buffer, to achieve baseline separation of the two

enantiomers.

Analysis: Inject the derivatized sample onto the HPLC system. The two enantiomers will

interact differently with the chiral stationary phase and elute at different retention times.

Quantification: Integrate the peak areas for the (R) and (S) enantiomers. The enantiomeric

excess (ee) is calculated using the formula: ee (%) = [ (Area of R - Area of S) / (Area of R +

Area of S) ] x 100
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The unique structural properties of (R)-2-Amino-2-cyclobutylacetic acid make it a valuable

building block for creating novel therapeutic agents with improved pharmacological profiles.[1]

[20]

Peptidomimetics and Metabolic Stability: When incorporated into peptide-based drugs, the

cyclobutyl group acts as a conformational constraint. This can pre-organize the peptide into

its bioactive conformation, increasing potency. Furthermore, the non-natural structure can

block cleavage by proteases, thereby improving the metabolic stability and bioavailability of

the drug.[2]

Antiviral and Anticancer Agents: The compound is utilized as a key intermediate in the

synthesis of antiviral and anticancer drugs.[2][21] The stereochemistry at the α-carbon is

often critical for the efficacy of these agents.

Enzyme Inhibitors and Receptor Ligands: The rigid cyclobutyl ring is useful for probing the

binding pockets of enzymes and receptors. By restricting the conformational freedom of a

molecule, it allows researchers to better understand the structure-activity relationships (SAR)

that govern molecular recognition.[2]
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Role in the drug discovery pipeline.

Safety, Handling, and Storage
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Proper handling and storage are essential to ensure user safety and maintain the integrity of

the compound. The following information is derived from available Safety Data Sheets (SDS).

[22][23]
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First-Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[24]

Skin Contact: Immediately wash the skin with plenty of soap and water while removing

contaminated clothing. Seek medical attention if irritation persists.[22][24]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[22][23]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[22][23]

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing dust. Use only in a

well-ventilated area, preferably in a chemical fume hood. Wash hands thoroughly after

handling.[22][24]

Storage: Store in a tightly closed container. The recommended storage condition is at room

temperature in a dry and well-ventilated area, away from incompatible substances.[22]
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Conclusion
(R)-2-Amino-2-cyclobutylacetic acid is more than just a chemical reagent; it is a strategic tool

for molecular design. Its constrained cyclobutyl scaffold offers a proven method for enhancing

the drug-like properties of therapeutic candidates, including potency, selectivity, and metabolic

stability. A thorough understanding of its synthesis, analytical characterization, and safe

handling, as detailed in this guide, is crucial for unlocking its full potential in the laboratory and

advancing the frontiers of drug discovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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